Cas no 951959-06-1 (8-chloro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide)

• Product Name: 8-chloro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide
• CAS No: 951959-06-1
• MF: C₁₆H₁₂ClN₃O₂
• MW: 313.738382339478
• CID: 5431820
• Update Time: 2025-11-06

8-chloro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-chloro-N-(3-methylpyridin-2-yl)-4-oxo-1H-quinoline-3-carboxamide
• 8-chloro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide

• Inchi： 1S/C16H12ClN3O2/c1-9-4-3-7-18-15(9)20-16(22)11-8-19-13-10(14(11)21)5-2-6-12(13)17/h2-8H,1H3,(H,19,21)(H,18,20,22)
• InChI Key： YKRNZNLYWMSFQG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Cl)C(O)=C(C(NC2=NC=CC=C2C)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-chloro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide

Comprehensive Overview of 8-chloro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide (CAS No. 951959-06-1)

The compound 8-chloro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide, with the CAS number 951959-06-1, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique structural framework, combining a chloro-substituted quinoline core with a 3-methylpyridin-2-yl carboxamide moiety. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the scientific community has shown growing interest in quinoline-based compounds due to their diverse pharmacological properties. The 8-chloro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide is no exception, as it exhibits potential bioactivity that aligns with current research trends targeting kinase inhibition and anti-inflammatory pathways. These properties are highly relevant to contemporary studies on cancer therapeutics and autoimmune diseases, which are among the most searched topics in biomedical databases and AI-driven research platforms.

The synthesis of 951959-06-1 involves multi-step organic reactions, often starting from commercially available quinoline precursors. Key steps include chlorination at the 8-position, hydroxylation at the 4-position, and the formation of the carboxamide linkage with the 3-methylpyridin-2-yl group. Researchers have optimized these processes to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's molecular weight and solubility profile further enhance its suitability for in vitro and in vivo studies.

One of the most frequently asked questions about 8-chloro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide revolves around its mechanism of action. Preliminary studies suggest that it may act as a selective kinase inhibitor, potentially interfering with signal transduction pathways involved in cell proliferation and inflammation. This aligns with the broader interest in targeted therapies, a hot topic in both academic and industry settings. Additionally, its metabolic stability and pharmacokinetic properties are under investigation, as these factors are crucial for its potential translation into clinical applications.

From a commercial perspective, CAS No. 951959-06-1 is available through specialized chemical suppliers, often listed under its IUPAC name or as a research-grade compound. Its pricing and availability are influenced by factors such as synthetic complexity and market demand, which have seen fluctuations due to the increasing focus on small-molecule drug discovery. Researchers and procurement specialists frequently search for bulk suppliers or custom synthesis options, reflecting the compound's growing utility in high-throughput screening and lead optimization.

In summary, 8-chloro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide represents a compelling example of how quinoline derivatives continue to drive innovation in medicinal chemistry. Its structural uniqueness, coupled with its potential therapeutic applications, positions it as a valuable tool for addressing some of the most pressing challenges in modern healthcare. As research progresses, this compound is likely to remain a focal point for scientists exploring novel drug candidates and mechanistic studies in the years to come.